Cas no 2680831-76-7 (ethyl 2-{(benzyloxy)carbonyl(prop-2-en-1-yl)amino}-1,3-thiazole-4-carboxylate)

• Product Name: ethyl 2-{(benzyloxy)carbonyl(prop-2-en-1-yl)amino}-1,3-thiazole-4-carboxylate
• CAS No: 2680831-76-7
• MF: C₁₇H₁₈N₂O₄S
• MW: 346.400823116302
• CID: 5625818
• PubChem ID: 165922216
• Update Time: 2025-11-07

ethyl 2-{(benzyloxy)carbonyl(prop-2-en-1-yl)amino}-1,3-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2680831-76-7
• EN300-28297983
• ethyl 2-{[(benzyloxy)carbonyl](prop-2-en-1-yl)amino}-1,3-thiazole-4-carboxylate
• ethyl 2-{(benzyloxy)carbonyl(prop-2-en-1-yl)amino}-1,3-thiazole-4-carboxylate

• Inchi： 1S/C17H18N2O4S/c1-3-10-19(16-18-14(12-24-16)15(20)22-4-2)17(21)23-11-13-8-6-5-7-9-13/h3,5-9,12H,1,4,10-11H2,2H3
• InChI Key： MDRYYPXPZYTEEC-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)OCC)N=C1N(C(=O)OCC1C=CC=CC=1)CC=C

Computed Properties

• Exact Mass: 346.09872823g/mol
• Monoisotopic Mass: 346.09872823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 97Ų

Additional information on ethyl 2-{(benzyloxy)carbonyl(prop-2-en-1-yl)amino}-1,3-thiazole-4-carboxylate

Ethyl 2-{(Benzyloxy)Carbonyl(Prop-2-en-1-yl)Amino}-1,3-Thiazole-4-Carboxylate: A Comprehensive Overview

Ethyl 2-{(benzyloxy)carbonyl(prop-2-en-1-yl)amino}-1,3-thiazole-4-carboxylate is a complex organic compound with the CAS number 2680831-76-7. This compound belongs to the class of thiazole derivatives, which have garnered significant attention in recent years due to their diverse applications in pharmaceuticals, agrochemicals, and materials science. The molecule features a thiazole ring system substituted with a benzyloxy carbonyl group and a propenyl amino group, making it a valuable substrate for further chemical modifications and functionalization.

The structure of ethyl 2-{(benzyloxy)carbonyl(prop-2-en-1-yl)amino}-1,3-thiazole-4-carboxylate is characterized by its thiazole core, which is a five-membered heterocyclic ring containing sulfur and nitrogen atoms. This ring system is known for its stability and reactivity, making it a versatile platform for the development of bioactive molecules. The benzyloxy carbonyl group attached to the thiazole ring introduces additional functionality, enhancing the compound's potential for participation in various chemical reactions. Furthermore, the presence of the propenyl amino group adds complexity to the molecule, enabling it to engage in conjugation and other non-covalent interactions that are crucial for biological activity.

Recent studies have highlighted the importance of thiazole derivatives in drug discovery. For instance, researchers have reported that certain thiazole-containing compounds exhibit potent anti-inflammatory, antitumor, and antimicrobial properties. The unique combination of functional groups in ethyl 2-{(benzyloxy)carbonyl(prop-2-en-1-yl)amino}-1,3-thiazole-4-carboxylate makes it an ideal candidate for exploring these therapeutic applications. Moreover, the compound's structure suggests that it could serve as a precursor for more complex molecules with enhanced bioavailability and efficacy.

In terms of synthesis, ethyl 2-{(benzyloxy)carbonyl(prop-2-en-1-yllamino}-1,3-thiazole-4-carboxylate can be prepared through a series of well-established organic reactions. The synthesis typically involves the coupling of thiazole derivatives with appropriate carbonyl compounds under mild conditions. The use of protecting groups, such as the benzyloxy carbonyl group, ensures that sensitive functional groups remain intact during the reaction sequence. This approach not only simplifies the synthesis but also allows for fine-tuning of the molecule's properties by modifying substituents on the thiazole ring or other parts of the structure.

One area where this compound has shown promise is in its application as a building block for drug delivery systems. The thiazole moiety can be functionalized to target specific receptors or pathways in the body, while the benzyloxy carbonyl group provides a means for controlled drug release. Additionally, the propenyl amino group can be exploited for click chemistry applications, enabling rapid and efficient assembly of larger molecular structures.

From an environmental standpoint, ethyl 2-{(benzyloxy)carbonyl(prop-2-en-yllamino}-1,3-thiazole4-carboxy late demonstrates good biodegradability under certain conditions. This attribute is particularly important in industries where green chemistry principles are emphasized. Researchers are actively exploring methods to optimize its synthesis and application to minimize environmental impact while maximizing its utility.

In conclusion, ethyl 2-{(benzyloxy)carbonyl(propen-yllamino}-13-thi azol e4-carboxy late is a multifaceted compound with significant potential in various fields. Its unique structure and reactivity make it an invaluable tool for chemists and pharmacologists alike. As research continues to uncover new applications and improve synthetic methodologies, this compound will undoubtedly play a pivotal role in advancing both academic and industrial endeavors.